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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preclinical administration of PF-
07054894, a potent and orally bioavailable antagonist of the C-C chemokine receptor 6
(CCR®6). The following sections detail the administration route, dosage, and experimental
protocols for utilizing PF-07054894 in relevant preclinical models of autoimmune and
inflammatory diseases.

Introduction

PF-07054894 is a small molecule inhibitor that selectively targets CCR®6, a key receptor
involved in the migration of pathogenic T cells, particularly Th17 cells, to sites of inflammation.
[1][2] The chemokine CCL20 is the exclusive ligand for CCR6, and the CCL20/CCR6 axis is
implicated in the pathogenesis of various autoimmune disorders, including psoriasis and
inflammatory bowel disease.[1][3] By blocking this interaction, PF-07054894 is expected to
reduce the recruitment of inflammatory immune cells, thereby ameliorating disease symptoms.
These protocols are designed to guide researchers in the effective use of PF-07054894 in their
preclinical studies.
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Data Presentation: Administration Route and
Dosage

PF-07054894 is orally active and has been evaluated in multiple preclinical models.[3][4] The
administration route and dosage vary depending on the animal model and the specific study

objectives.
o Administr Dosing
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Experimental Protocols
Preparation of PF-07054894 for Oral Administration

Two primary formulations are recommended for the oral administration of PF-07054894 in
preclinical studies. The choice of formulation may depend on the specific requirements of the
study and the vehicle compatibility with the animal model.

Formulation 1: DMSO, PEG300, Tween-80, and Saline

This formulation is suitable for achieving a clear solution for oral gavage.
Materials:

» PF-07054894 powder

e Dimethyl sulfoxide (DMSO)
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» Polyethylene glycol 300 (PEG300)
o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)
Protocol:

» Prepare a stock solution of PF-07054894 in DMSO. For example, to achieve a final
concentration of 2.5 mg/mL in the dosing solution, a 25 mg/mL stock in DMSO can be
prepared.

 In a sterile tube, add 100 pL of the PF-07054894 DMSO stock solution.

e Add 400 pL of PEG300 to the tube and mix thoroughly until the solution is clear.

e Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

o Finally, add 450 pL of sterile saline to bring the total volume to 1 mL. Mix thoroughly.

o The final concentration of PF-07054894 in this formulation will be 2.5 mg/mL, with the
vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4]

e |tis recommended to prepare this working solution fresh on the day of use.[4]
Formulation 2: DMSO and SBE-(3-CD in Saline
This formulation utilizes a cyclodextrin to enhance solubility.

Materials:

PF-07054894 powder

Dimethyl sulfoxide (DMSO)

Sulfobutylether-pB-cyclodextrin (SBE-[3-CD)

Sterile Saline (0.9% NacCl)
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Protocol:

e Prepare a 20% (w/v) solution of SBE-3-CD in sterile saline.

e Prepare a stock solution of PF-07054894 in DMSO (e.g., 25 mg/mL).

e In a sterile tube, add 100 pL of the PF-07054894 DMSO stock solution.
e Add 900 pL of the 20% SBE-B-CD in saline solution to the tube.

e Mix thoroughly until a clear solution is obtained.

o The final concentration of PF-07054894 will be 2.5 mg/mL in a vehicle of 10% DMSO and
90% (20% SBE-B-CD in saline).[4]

This working solution should also be prepared fresh daily.[4]

In Vivo Administration in an IL-23-Induced Skin
Inflammation Mouse Model

This protocol describes the induction of psoriasis-like skin inflammation in mice using
recombinant mouse IL-23 and the subsequent treatment with PF-07054894.

Materials:

o C57BL/6 mice (female, 8-10 weeks old)

o Recombinant mouse Interleukin-23 (IL-23)

e Phosphate-buffered saline (PBS)

» PF-07054894 oral formulation (prepared as described in section 3.1)
¢ Vehicle control (formulation without PF-07054894)

o Calipers for ear thickness measurement

» Oral gavage needles (20-22 gauge, with a ball tip)
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Protocol:

o Acclimatization: Acclimatize mice to the housing conditions for at least one week before the
start of the experiment.

¢ Induction of Skin Inflammation:

o On day 0, anesthetize the mice and administer an intradermal injection of 200 ng of
recombinant mouse IL-23 in 20 uL of PBS into the ear pinna.

o Continue with daily intradermal injections of IL-23 for the duration of the study (e.g., 12
days).

o Treatment with PF-07054894:

o Prepare the oral formulation of PF-07054894 at the desired concentration (e.g., to deliver
a 100 mg/kg dose).

o Beginning on day 0, administer the PF-07054894 formulation or vehicle control to the mice
via oral gavage. The volume administered should be based on the individual mouse's
body weight (e.g., 10 mL/kg).

o Administer the treatment once or twice daily, as required by the study design.
e Monitoring and Endpoints:

o Measure the ear thickness daily using a caliper.

o Monitor the body weight of the mice regularly.

o At the end of the study (e.g., day 12), euthanize the mice and collect ear tissue for further
analysis, such as histology (H&E staining) and cytokine analysis (e.g., gPCR for IL-17 and
IL-22).
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Caption: CCR6 Signaling Pathway and Inhibition by PF-07054894.

Experimental Workflow
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Caption: Workflow for IL-23-Induced Skin Inflammation Model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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